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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methallyl cyanide (3-Methyl-3-butenenitrile) is a nitrile-containing organic compound used as
a research chemical and building block in various synthetic applications.[1] Like all organic
cyanides, it is presumed to be highly toxic and requires stringent safety protocols to prevent
exposure. The cyanide ion (CN™) is a potent cellular respiration inhibitor, and exposure through
inhalation, ingestion, or skin contact can be rapidly fatal.[2] Furthermore, contact with acids or
moisture can liberate highly toxic and flammable hydrogen cyanide (HCN) gas.[2][3]

This document provides detailed procedures and safety protocols for the handling, storage,
and disposal of Methallyl cyanide to ensure the safety of laboratory personnel. Due to the
limited availability of specific toxicological and physical hazard data for Methallyl cyanide, all
procedures are based on a high-precaution approach, treating the compound with the same
level of caution as other highly toxic and volatile cyanide compounds.

Hazard Identification and Quantitative Data

Methallyl cyanide is classified as a hazardous compound. It is expected to be fatal if
swallowed, in contact with skin, or if inhaled, analogous to other cyanide compounds.[3][4] It is
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highly flammable and may form explosive mixtures with air.[3] Vapors may travel to an ignition
source and flash back. Contact with acids, water, or moisture will release deadly hydrogen
cyanide gas.[3]

The following table summarizes the available quantitative data for Methallyl cyanide. Fields
marked "Not Available" indicate that specific data was not found in the referenced safety
literature; in these cases, a conservative approach assuming high hazard is mandatory.
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BENCHE

Property Value Reference(s)

Chemical Identity

IUPAC Name 3-Methyl-3-butenenitrile
Methallyl cyanide, 3-Methyl-3-
Synonyms .
butenonitrile
CAS Number 4786-19-0
Molecular Formula CsH7N
Molecular Weight 81.12 g/mol

Physical Properties

Physical State

Liquid (at 20°C)

Clear, Colorless to Slightly

Appearance _
Pale Yellow Liquid
Bitter almond-like
Odor o )
(characteristic of cyanides)
Boiling Point 152°C at 1.3 kPa
Freezing Point 9°C
Flash Point Not Available
Vapor Pressure Not Available
Density Not Available

Safety & Exposure

OSHA PEL (for Cyanides, as
CN)

5 mg/m3 (8-hour TWA)

NIOSH REL (for Cyanides, as

CN)

5 mg/m3 (15-min STEL)

ACGIH TLV (for Cyanides, as

CN)

5 mg/m3 (Ceiling)
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LDso (Oral, Rat - Sodium
Cyanide)

2.7 - 3.0 mg/kg (for reference) [2]

Fire Safety

Flammability

Highly Flammable Liquid and 3]
Vapour

Extinguishing Media

COgz, dry chemical, or foam

Hazardous Combustion

Products

Carbon oxides (CO, COz2),
Nitrogen oxides (NOx),
Hydrogen cyanide (HCN)

Note: The exposure limits provided are for general cyanide compounds and not specifically for

Methallyl cyanide. In the absence of specific data, these limits should be strictly adhered to as

a minimum safety standard.

Experimental Protocols

Adherence to the following protocols is mandatory for all personnel working with Methallyl

cyanide.

Protocol 1: Chemical Acquisition, Transport, and

Storage

e Procurement: Purchase the smallest quantity of Methallyl cyanide necessary for the

planned experiments.

o Receipt and Inspection: Upon receipt, transport the chemical in a sealed, shatter-proof

secondary container. Inspect the primary container for any signs of damage or leaks within a

certified chemical fume hood.

o Storage Location: Store Methallyl cyanide in a designated, locked, and clearly labeled

poisons cabinet or refrigerator. The storage area must be cool, dry, and well-ventilated, away

from direct sunlight and heat sources.[2]
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o Segregation: Ensure Methallyl cyanide is segregated from all incompatible materials.[2]
This includes, but is not limited to:

o Acids and acid fumes (produces HCN gas).
o Oxidizing agents (e.g., nitrates, peroxides, chlorates).
o Water and moisture.

o Container Integrity: Keep the container tightly closed at all times. Use a sealable secondary
container, such as a polypropylene tub, for additional protection.

 Inventory: Maintain a detailed log of acquisition, use, and disposal for all cyanide
compounds.

Protocol 2: Safe Handling and Use

o Designated Area: All work involving Methallyl cyanide must be conducted in a designated
area within a certified chemical fume hood with a face velocity between 80-120 fpm. Post
warning signs indicating the use of a highly toxic cyanide compound.

e Buddy System: Never work alone or after hours when handling cyanides. Inform colleagues
in the laboratory before beginning work.[2]

e Personal Protective Equipment (PPE): The minimum required PPE must be worn at all times:

[¢]

Body: A long-sleeved lab coat.

Hands: Double gloving with chemical-resistant nitrile or PVC gloves.[2] Check gloves for

o

tears or leaks before use. If contaminated, remove gloves immediately and wash hands.

[¢]

Eyes/Face: Chemical splash goggles and a full-face shield.

[e]

Clothing: Long pants and closed-toe shoes are mandatory.
e Dispensing and Weighing:

o Use explosion-proof equipment and non-sparking tools.[1]
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o Ground/bond the container and receiving equipment to prevent static discharge.[1]

o If a balance cannot be placed inside the fume hood, tare a sealed container, add the
chemical inside the hood, seal the container, and then move it to the balance for weighing.

[2]

e Hygiene:
o Do not eat, drink, or smoke in the laboratory.[4]

o Wash hands thoroughly with soap and water after handling is complete and before leaving
the laboratory.[2]

e Decontamination:

(¢]

All glassware and equipment must be decontaminated within the fume hood after use.

[¢]

First, rinse with a pH 10 buffer solution.

[¢]

Next, rinse with a freshly prepared 10% bleach solution, followed by a final water rinse.

Collect all rinsates as hazardous waste.

[e]

Protocol 3: Spill Management

e Minor Spill (less than 10 mL, inside a chemical fume hood):
o Only personnel trained in cyanide spill cleanup should perform this procedure.
o Ensure appropriate PPE is worn, including double gloves and a face shield.
o Contain the spill with absorbent pads.
o Gently cover the spill with paper towels or absorbent pads.

o Saturate the absorbent material with a pH 10 buffer solution and let it stand for at least 10
minutes.
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o Carefully collect all contaminated materials into a dedicated, labeled hazardous waste
container.

o Wipe the spill area first with the pH 10 buffer solution, then with a fresh 10% bleach
solution.

o Place all cleanup materials in the hazardous waste container.

o Major Spill (greater than 10 mL or any spill outside a fume hood):

o Evacuate the laboratory immediately and alert all personnel.

o

If safe to do so, turn off ignition sources.

[¢]

Close the laboratory door to contain vapors.

o

Call emergency services (911) and the institution's Environmental Health & Safety (EHS)
office immediately.

[¢]

Provide the identity of the spilled material (Methallyl cyanide) and the location.

[e]

Do not re-enter the area until cleared by emergency responders.

Protocol 4: Waste Disposal

o Waste Classification: All materials contaminated with Methallyl cyanide are considered P-
listed, acutely hazardous waste.

o Waste Collection:

o Collect all liquid and solid waste (including contaminated gloves, pipette tips, absorbent
pads, and empty containers) in separate, dedicated hazardous waste containers.

o Waste containers must be made of compatible materials (e.g., high-density polyethylene),
not metal.

o Keep waste containers closed at all times, except when adding waste.
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o Labeling: Clearly label all waste containers with "THAZARDOUS WASTE — Methallyl
Cyanide" and include the words "Toxic" and "Flammable". Do not mix with any other waste
streams, especially acids.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

» Disposal: Arrange for pickup and disposal through the institution's EHS office. Do not pour
any amount of cyanide waste down the drain. Empty containers must be triple-rinsed
(collecting the rinsate as hazardous waste) before disposal, or disposed of directly as
hazardous waste.

Visualized Workflows and Procedures
Standard Handling Workflow for Methallyl Cyanide
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Caption: Logical workflow for the safe handling of Methallyl cyanide in a laboratory setting.
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Emergency Response Protocol for Personal Exposure
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Caption: Emergency response workflow following personal exposure to Methallyl cyanide.

Emergency Procedures
In Case of Exposure

General: Speed is critical. Immediately call for help and initiate the response workflow.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with copious amounts of water in an emergency shower for at least 15 minutes.

Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least
15 minutes, holding eyelids open.

Inhalation: Move the victim to fresh air at once. If breathing has stopped, trained personnel
should provide artificial respiration using a pocket mask with a one-way valve; do not
perform mouth-to-mouth resuscitation. Administer 100% oxygen if available and trained to do
So.

Ingestion: Do not induce vomiting. Rinse mouth with water.

All Exposures: Call 911 and the institutional EHS office immediately. Provide responders with
the Safety Data Sheet (SDS). Cyanide poisoning is treated with specific antidotes which can
only be administered by trained medical professionals.

In Case of Fire

If the fire is small and can be extinguished without risk, use a dry chemical, CO2, or foam
extinguisher.

If the fire is large or involves Methallyl cyanide containers, evacuate the area immediately
and activate the fire alarm.

Firefighting requires a self-contained breathing apparatus (SCBA) and full protective gear.

Be aware that containers may explode when heated, and thermal decomposition will
produce hydrogen cyanide gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]

o 2. researchgate.net [researchgate.net]

e 3. mazams.weebly.com [mazams.weebly.com]
» 4. refp.cohlife.org [refp.cohlife.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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